(4-(tetrahydro-2H-pyran-4-yl)phenyl)methanamine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: [4-(oxan-4-yl)phenyl]methanamine
• InChI: InChI=1S/C12H17NO/c13-9-10-1-3-11(4-2-10)12-5-7-14-8-6-12/h1-4,12H,5-9,13H2
• InChI Key: TUIYZVAWKKORPZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC=C(C=C2)CN

Description

(4-(tetrahydro-2H-pyran-4-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

340 mg (1.82 mmol) 4-(tetrahydro-2H-pyran-4-yl)benzonitrile was reduced according to the general procedure with NiCl2 and NaBH4. The intermediate Boc-protected amine was treated with 2M HCl in diethyl ether to remove the Boc group. The crude was treated with aqueous NaHCO3 and extracted with CH2Cl2 to afford after drying and evaporation 234 mg (67%) of the title compound as an oil.